Cas no 881829-74-9 (Isopentenyl Monophosphate-DA)

• Product Name: Isopentenyl Monophosphate-DA
• CAS No: 881829-74-9
• MF: C₅H₁₂NaO₄P
• MW: 190.109913825989
• CID: 5092356
• Update Time: 2025-07-22

Isopentenyl Monophosphate-DA Chemical and Physical Properties

Names and Identifiers

• Isopentenyl?Monophosphate-DA
• Isopentenyl Monophosphate-DA

• Inchi： 1S/C5H11O4P.Na.H/c1-5(2)3-4-9-10(6,7)8;;/h1,3-4H2,2H3,(H2,6,7,8);;
• InChI Key： HIKCWCNSJYXKLM-UHFFFAOYSA-N
• SMILES： O(P(O)(O)=O)CCC(=C)C.[NaH]

Additional information on Isopentenyl Monophosphate-DA

Isopentenyl Monophosphate-DA: A Comprehensive Overview in Modern Chemical Biology

Isopentenyl Monophosphate-DA, a compound with the CAS number 881829-74-9, represents a critical intermediate in the biosynthesis of isoprenoids, which are essential for cellular function and membrane structure. This compound has garnered significant attention in the field of chemical biology due to its pivotal role in various metabolic pathways. The study of Isopentenyl Monophosphate-DA has been instrumental in understanding the intricate mechanisms of isoprenoid biosynthesis, particularly in eukaryotic organisms.

The isoprenoid pathway is a central metabolic route that produces a diverse array of compounds, including cholesterol, ubiquinone, and dolichol, which are indispensable for cell growth and signaling. Among these pathways, the mevalonate pathway and the methylerythritol phosphate (MEP) pathway are the primary routes for isoprenoid biosynthesis. Isopentenyl Monophosphate-DA serves as a key intermediate in both pathways, highlighting its importance in cellular biochemistry.

Recent advancements in biochemical research have elucidated the structural and functional aspects of Isopentenyl Monophosphate-DA. Studies have demonstrated that this compound plays a crucial role in the formation of prenylated proteins, which are involved in numerous cellular processes such as signal transduction, protein trafficking, and cell division. The prenylation process involves the addition of isoprenyl groups to proteins, a modification that is essential for their proper localization and function within the cell.

The significance of Isopentenyl Monophosphate-DA extends beyond its role in protein prenylation. Emerging research indicates that this compound may also be involved in regulating cellular responses to stress and environmental changes. For instance, studies have shown that alterations in isoprenoid biosynthesis can influence stress resistance mechanisms in plants and fungi. This suggests that Isopentenyl Monophosphate-DA could be a potential target for developing novel therapeutic strategies to enhance stress tolerance.

In light of these findings, researchers have been exploring the therapeutic potential of Isopentenyl Monophosphate-DA in various disease models. Preclinical studies have indicated that modulating isoprenoid biosynthesis could have significant implications for treating conditions such as cancer, neurodegenerative diseases, and metabolic disorders. The ability of Isopentenyl Monophosphate-DA to influence key cellular processes makes it an attractive candidate for drug development.

The synthesis and characterization of Isopentenyl Monophosphate-DA have also been refined through recent technological advancements. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have enabled researchers to obtain detailed structural information about this compound. These techniques have been crucial in verifying the chemical identity of Isopentenyl Monophosphate-DA and understanding its interactions with other biomolecules.

In addition to its biochemical significance, Isopentenyl Monophosphate-DA has been explored for its potential applications in biotechnology. For example, it has been used as a substrate in enzymatic reactions to produce novel isoprenoid derivatives with specific biological activities. These derivatives could serve as lead compounds for developing new drugs or agrochemicals.

The future direction of research on Isopentenyl Monophosphate-DA is likely to focus on unraveling its role in complex biological systems. Integration of genomics, proteomics, and metabolomics approaches will provide a more comprehensive understanding of how this compound interacts with other cellular components. Such multidisciplinary studies will be essential for identifying new therapeutic targets and developing effective intervention strategies.

In conclusion, Isopentenyl Monophosphate-DA (CAS number: 881829-74-9) is a vital compound in the field of chemical biology. Its involvement in isoprenoid biosynthesis and protein prenylation underscores its importance in maintaining cellular homeostasis. The ongoing research on this compound holds promise for advancing our understanding of cellular processes and developing novel therapeutic interventions.